Cas no 5480-12-6 ( )

• Product Name: &nbsp
• CAS No: 5480-12-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 942863
• PubChem ID: 29025
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Usnein; (+-)-Uanic acid; (+-)-2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-1,3(2H,9bH)-dibenzofurandione; Usninsaeure [German]; 2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-1,3-(2H,9bH)dibenzofurandione; (+/-)-2,6,6-trimethylbicyclo[3.1.1]hept-2-en-4-one; Usniacin; Usnic acid derivative; 2,6-diacetyl-1,2,3,9b-tetrahydro-7,9-dihydroxy-8,9b-dimethyldibenzofuran-1,3-dione; L-Usnic acid; Usno; (+)-usnic acid; (+-)-Verbenon; Usninic acid; (+-)-verbe
• Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1R)-
• DB-061581
• DTXSID2048115
• (-)-cis-verbenone
• d-Verbenone
• 5480-12-6
• NSC 36846
• NSC-6832
• 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one
• Q421151
• dl-Verbenone
• Verbenone, (d)-
• EN300-89049
• (1R-cis)-4,6,6-Trimethylbicyclo(3.1.1)hept-3-ene-2-one
• Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1R-cis)-
• (S)-(-)-Verbenone
• S-Verbenone
• Verbenone, (L)-
• NSC6832
• (-)-4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one
• 80-57-9
• DB-075693
• 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1S,5S)-
• AKOS024283493
• NS00013256
• (1s)-(-)-pin-2-en-4-one
• SCHEMBL118161
• BBL033979
• 2,6,6-trimethylbicyclo[3.1.1]hept-2-en-4-one
• NS00085225
• Verbinone
• Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1S)-
• dextro-verbenone
• CHEBI:78315
• Verbenone (D,L-)
• 2-Pinen-4-one, (1S,5S)-(-)-
• CS-0280756
• 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1R-cis)-
• STK801995
• (-)-2-Pinen-4-one
• V0072
• 2-Pinen-4-one
• ST069322
• VERBENONE
• VS-12358
• NSC 6831
• 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1R,5R)-
• C09913
• VERBENONE,(DL)
•  

• Inchi： 1S/C10H14O/c1-6-4-9(11)8-5-7(6)10(8,2)3/h4,7-8H,5H2,1-3H3
• InChI Key： DCSCXTJOXBUFGB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2CC1C2(C)C

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.17770